![molecular formula C10H9ClN2O B6150155 [1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanol CAS No. 1354746-01-2](/img/no-structure.png)
[1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanol
Description
“[1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanol” is a chemical compound that belongs to the class of pyrazole derivatives . Pyrazole derivatives are known for their diverse pharmacological effects .
Synthesis Analysis
The synthesis of pyrazole derivatives, including “[1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanol”, involves various chemical reactions. The structures of these synthesized compounds are usually verified using techniques such as elemental microanalysis, FTIR, and 1H NMR .Molecular Structure Analysis
The molecular structure of “[1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanol” can be represented by the linear formula C11H11ClN2O . Further analysis of the structure can be done using techniques like NMR spectroscopy.Chemical Reactions Analysis
The chemical reactions involving “[1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanol” can be complex and depend on the specific conditions and reactants used. Detailed information about these reactions can be found in specialized chemical literature .Physical And Chemical Properties Analysis
The physical and chemical properties of “[1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanol” can be inferred from its molecular structure. For instance, it has a molecular weight of 206.63 .Safety and Hazards
The safety and hazards associated with the handling and use of “[1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanol” should be determined based on its physical and chemical properties, as well as its potential biological effects. It’s always recommended to refer to the Material Safety Data Sheet (MSDS) for detailed safety information .
Future Directions
The future directions in the research and application of “[1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanol” could involve exploring its pharmacological effects further and developing new synthesis methods. As with any chemical compound, advancements in its study would depend on ongoing research in the field .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanol involves the reaction of 4-chlorobenzaldehyde with hydrazine hydrate to form 1-(4-chlorophenyl)hydrazine. This intermediate is then reacted with acetylacetone to form 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ol, which is then reduced with sodium borohydride to form [1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanol.", "Starting Materials": [ "4-chlorobenzaldehyde", "hydrazine hydrate", "acetylacetone", "sodium borohydride" ], "Reaction": [ "Step 1: React 4-chlorobenzaldehyde with hydrazine hydrate in ethanol to form 1-(4-chlorophenyl)hydrazine.", "Step 2: React 1-(4-chlorophenyl)hydrazine with acetylacetone in ethanol to form 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ol.", "Step 3: Reduce 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ol with sodium borohydride in ethanol to form [1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanol." ] } | |
CAS RN |
1354746-01-2 |
Product Name |
[1-(4-chlorophenyl)-1H-pyrazol-3-yl]methanol |
Molecular Formula |
C10H9ClN2O |
Molecular Weight |
208.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
